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Introduction

Chisocheton compound F, a natural product isolated from the plant Chisocheton paniculatus,
has garnered attention for its notable biological activity. This technical guide provides a
comprehensive overview of the available information on Chisocheton compound F, including
its chemical and physical properties, and a detailed exploration of its antifeedant effects. While
specific experimental data for this particular compound is limited in publicly accessible
literature, this document synthesizes the known information and provides context based on
related compounds from the Chisocheton genus.

Chemical and Physical Properties

Chisocheton compound F is identified by the CAS number 157376-71-1. Its molecular
formula is C2sH380s, corresponding to a molecular weight of 454.6 g/mol .

Table 1: Physicochemical Properties of Chisocheton Compound F
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Property Value

CAS Number 157376-71-1
Molecular Formula C28H380s5
Molecular Weight 454.6 g/mol
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Note: Detailed experimental data on the physical properties such as melting point, boiling point,
and solubility of Chisocheton compound F are not readily available in the reviewed literature.

Spectroscopic Data

Comprehensive spectroscopic data, including Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) for Chisocheton compound F, are not available in the
public domain. Such data would be crucial for the complete structural elucidation and
confirmation of the compound.

Biological Activity: Antifeedant Properties

Chisocheton compound F has been reported to exhibit antifeedant activity against the large
white butterfly, Pieris brassicae.[1] Antifeedants are compounds that deter feeding in insects,
often by affecting their taste receptors or by causing post-ingestive discomfort.[2][3] This
property makes them promising candidates for the development of natural insecticides.

Mechanism of Action

The precise molecular mechanism of action for Chisocheton compound F as an antifeedant
has not been elucidated. However, it is known to belong to the class of limonoids, which are
common secondary metabolites in the Meliaceae family (to which Chisocheton belongs).[1] The
antifeedant activity of limonoids is generally attributed to their ability to interact with insect
gustatory receptors, leading to a feeding deterrent response.[2][4] Some limonoids may also
exert their effects by disrupting midgut processes in insects.[2]
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Diagram 1: General Proposed Mechanism of Antifeedant Action
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Caption: Proposed signaling pathway for the antifeedant activity of Chisocheton compound F.

Experimental Protocols

While a specific, detailed protocol for the isolation of Chisocheton compound F is not
available, a general procedure for the extraction of compounds from Chisocheton paniculatus
has been described.[5] Similarly, a standard methodology for assessing antifeedant activity
against Pieris brassicae can be outlined based on common practices in the field.[6]

General Isolation Protocol for Compounds from
Chisocheton paniculatus

» Extraction: The plant material (e.g., powdered fruits or heartwood) is extracted with a non-
polar solvent such as petroleum ether using a Soxhlet apparatus.[5]

o Concentration: The resulting extract is concentrated under reduced pressure to yield a crude
extract.[5]

o Chromatographic Separation: The crude extract is then subjected to column chromatography
over silica gel. Elution with a gradient of solvents (e.g., n-hexane and ethyl acetate) is
typically employed to separate the different components.[7]

« Purification: Fractions containing the compound of interest are further purified using
techniques like preparative thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC) to yield the pure compound.[5]

Diagram 2: General Workflow for Isolation of Chisocheton Compounds
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Caption: A generalized workflow for the isolation of natural products from Chisocheton
paniculatus.

Antifeedant Bioassay against Pieris brassicae (No-
Choice Test)

o Preparation of Test Substance: A solution of Chisocheton compound F of known
concentration is prepared in a suitable solvent.

o Leaf Disc Preparation: Leaf discs of a host plant (e.g., cabbage) are punched out to a
uniform size.
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o Treatment: The leaf discs are evenly coated with the test solution. Control discs are treated
with the solvent alone. The solvent is allowed to evaporate completely.

e Bioassay: A single, pre-weighed larva of Pieris brassicae is placed in a petri dish containing
a treated leaf disc.

 Incubation: The petri dishes are maintained under controlled conditions of temperature,
humidity, and light.

o Data Collection: After a specific period (e.g., 24 hours), the leaf area consumed is measured.
The larvae are also re-weighed.

o Calculation of Antifeedant Index: The antifeedant index (AFI) is calculated using the formula:
AFI (%) = [(C - T)/ (C + T)] x 100, where C is the consumption of the control disc and T is the
consumption of the treated disc.

Conclusion and Future Directions

Chisocheton compound F presents as a promising natural product with demonstrated
antifeedant properties. However, a significant gap in the scientific literature exists regarding its
detailed physicochemical and spectroscopic characterization, as well as its specific mechanism
of action. Future research should focus on the complete structural elucidation of Chisocheton
compound F using modern spectroscopic techniques. Furthermore, detailed studies are
required to understand the molecular targets and signaling pathways involved in its antifeedant
activity. Such investigations will be crucial for evaluating its potential as a lead compound in the
development of novel, environmentally friendly pest management agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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